N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide

• IUPAC Name: N'-(5-chloro-2-methylphenyl)-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C16H14ClFN2O2/c1-10-2-5-12(17)8-14(10)20-16(22)15(21)19-9-11-3-6-13(18)7-4-11/h2-8H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key: CENZUAYPKNWASD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C16H14ClFN2O2
• Molecular Weight: 320.74 g/mol

Description

N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel protein that regulates the flow of salt and water in and out of cells, particularly in the lungs and pancreas. Mutations in the CFTR gene can lead to cystic fibrosis, a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been studied extensively as a potential therapeutic agent for cystic fibrosis and other diseases.

Mechanism of Action

N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide inhibits the activity of CFTR by binding to a specific site on the protein. This binding prevents the channel from opening, thereby reducing the flow of chloride ions and water across the cell membrane. N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide is a reversible inhibitor, meaning that its effects can be reversed by removing the compound from the cells.
Biochemical and physiological effects:
N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to increase chloride secretion and improve airway hydration in vitro and in vivo. In animal models of cystic fibrosis, N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has been shown to improve lung function and reduce inflammation. N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has also been studied as a potential therapeutic agent for other diseases, such as polycystic kidney disease and secretory diarrhea.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide is a well-characterized inhibitor of CFTR and has been extensively studied in vitro and in vivo. Its reversible nature allows for precise control of its effects in cell-based assays. However, its potency and selectivity can vary depending on the cell type and experimental conditions. Additionally, N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has shown promise as a potential therapeutic agent for cystic fibrosis and other diseases. Future research efforts will likely focus on optimizing its potency and selectivity, as well as developing more soluble analogs. Additionally, N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide may be used as a tool compound to study the role of CFTR in other physiological processes.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide has been extensively studied in vitro and in vivo as a potential therapeutic agent for cystic fibrosis and other diseases. In vitro studies have shown that N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide can inhibit the activity of mutant CFTR proteins, leading to increased chloride secretion and improved airway hydration. In vivo studies in animal models of cystic fibrosis have shown that N-(5-chloro-2-methylphenyl)-N'-(4-fluorobenzyl)ethanediamide can improve lung function and reduce inflammation.